Cas no 99168-04-4 (2-(1H-1,3-benzodiazol-2-yl)propan-2-amine)

2-(1H-1,3-benzodiazol-2-yl)propan-2-amine structure
99168-04-4 structure
Product Name:2-(1H-1,3-benzodiazol-2-yl)propan-2-amine
CAS No:99168-04-4
MF:C10H13N3
MW:175.230321645737
MDL:MFCD14608353
CID:802275
PubChem ID:45501644
Update Time:2025-09-18

2-(1H-1,3-benzodiazol-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2-methanamine,a,a-dimethyl-
    • Benzimidazole, 2-(1-amino-1-methylethyl)- (6CI)
    • 2-(1H-1,3-benzodiazol-2-yl)propan-2-amine
    • 2-(1H-Benzo[d]imidazol-2-yl)propan-2-amine
    • AKOS010516433
    • MFCD14608353
    • 99168-04-4
    • EN300-241910
    • 2-(1H-benzimidazol-2-yl)propan-2-amine
    • MDL: MFCD14608353
    • Inchi: 1S/C10H13N3/c1-10(2,11)9-12-7-5-3-4-6-8(7)13-9/h3-6H,11H2,1-2H3,(H,12,13)
    • InChI Key: GDPCSCXJFBPVMY-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2N=C1C(C)(C)N

Computed Properties

  • Exact Mass: 175.111
  • Monoisotopic Mass: 175.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 54.7A^2

2-(1H-1,3-benzodiazol-2-yl)propan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM436530-1g
2-(1H-1,3-benzodiazol-2-yl)propan-2-amine
99168-04-4 95%+
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abcr
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abcr
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Enamine
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Enamine
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